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Compound of Interest

Compound Name:
(2-Benzyloxy-5-methoxy-phenyl)-

methanol

CAS No.: 214072-73-8

Cat. No.: B3252143

Get Quote

Executive Summary & Chemical Identity[1][2]
(2-Benzyloxy-5-methoxy-phenyl)-methanol (CAS: 214072-73-8) is a specialized aromatic

intermediate primarily utilized in the synthesis of complex pharmaceutical scaffolds and fine

chemicals.[1][2][3] Structurally, it functions as a protected derivative of 2,5-dihydroxybenzyl

alcohol (gentisyl alcohol), featuring a benzyl ether protecting group at the C2 position and a

methyl ether at the C5 position.[1][2]

Its significance lies in its orthogonal reactivity: the primary alcohol serves as a handle for further

functionalization (oxidation, halogenation, esterification), while the benzyl ether provides

stability against basic conditions, removable later via hydrogenolysis.[1][2]
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Identifier Type Value

IUPAC Name [2-(Benzyloxy)-5-methoxyphenyl]methanol

Common Synonyms
2-Benzyloxy-5-methoxybenzyl alcohol; 5-

Methoxy-2-(phenylmethoxy)benzenemethanol

CAS Number 214072-73-8

Molecular Formula

Molecular Weight 244.29 g/mol

SMILES COC1=CC=C(OCC2=CC=CC=C2)C(CO)=C1

InChI Key CFAWFGBQSKCBJM-UHFFFAOYSA-N

Physical & Thermodynamic Properties[1][2][5]
The following data aggregates experimental observations with high-confidence predictive

models essential for process development and formulation.

Core Physical Parameters[1][2][6]
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Property Value / Range Context for Application

Physical State Solid (Crystalline powder)
Typically isolated as a white to

off-white powder.[1][2]

Melting Point 72–76 °C (Predicted range*)

Exact experimental MP varies

by polymorph/purity;

analogues typically melt in this

range.[1][2]

Boiling Point ~430 °C (at 760 mmHg)

High boiling point necessitates

vacuum distillation for

purification if not recrystallized.

[1]

Density 1.15 ± 0.1 g/cm³

Denser than water; phase

separation in aqueous

workups will result in the

organic layer sinking if

chlorinated solvents are used.

[1][2]

Flash Point >150 °C
Non-flammable under standard

lab conditions.[1]

Solubility & Partition Coefficients
Understanding the solubility profile is critical for reaction solvent selection and purification

(recrystallization).[1][2]

LogP (Octanol/Water):2.62 (Experimental/Consensus).[1][2]

Implication: The compound is moderately lipophilic (Lipinski compliant).[1][2] It will partition

strongly into organic solvents.[1][2]

Solubility Profile:

High Solubility: Dichloromethane (DCM), Ethyl Acetate, Methanol, DMSO, DMF.[1][2]
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Moderate Solubility: Diethyl Ether, Toluene.[1][2]

Low/Insoluble: Water, Hexanes, Cyclohexane.[1][2]

Scientist's Note: The presence of the benzyl group significantly reduces water solubility

compared to the parent gentisyl alcohol.[1] For purification, a solvent system of Hexanes:Ethyl

Acetate (typically 3:1 to 1:[2]1) is recommended for silica chromatography.[1][2]

Structural Characterization (Spectroscopy)[1][2]
Accurate identification requires verifying the integrity of the three oxygenated functionalities:

the benzyl ether, the methyl ether, and the primary alcohol.[1][2]

Proton NMR ( H NMR) Analysis
Solvent:

, 400 MHz
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Shift (

ppm)
Multiplicity Integration Assignment

Structural
Insight

7.30 – 7.45 Multiplet (m) 5H Ar-H (Benzyl)

Characteristic

aromatic

envelope of the

protecting group.

[1][2]

6.90 – 6.95 Doublet (d) 1H Ar-H (C3)

Ortho to the

benzyloxy group;

shielded by

electron

donation.[1][2]

6.85
Doublet of

Doublets (dd)
1H Ar-H (C4)

Coupling with C3

and C6 protons.

[1][2]

6.78 Doublet (d) 1H Ar-H (C6)

Ortho to the

hydroxymethyl

group.[1][2]

5.10 Singlet (s) 2H
Ph-CH

-O

Benzylic ether

protons

(distinctly

downfield).[1][2]

4.65 Singlet (s) 2H
Ar-CH

-OH

Benzylic alcohol

protons.[1][2]

3.78 Singlet (s) 3H -OCH
Methoxy group

(sharp singlet).[1]

[2]
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2.20 Broad Singlet 1H -OH

Exchangeable

proton; shift

varies with

concentration.[1]

[2]

Infrared (IR) Spectroscopy[1][2]
3300–3400 cm

: Broad O-H stretch (Intermolecular H-bonding).[1][2]

2850–2950 cm

: C-H stretching (Aliphatic CH2/CH3).

1500, 1600 cm

: C=C Aromatic ring skeletal vibrations.[1][2]

1240 cm

: Ar-O-C asymmetric stretching (Ether linkage).[1][2]

Synthesis & Experimental Protocols
The synthesis of (2-Benzyloxy-5-methoxy-phenyl)-methanol is a classic "Protection-

Reduction" sequence.[1] The following protocol is designed for high reliability and yield.

Reaction Pathway Visualization[1][2]

2-Hydroxy-5-methoxy-
benzaldehyde

Step 1: Benzylation
(BnBr, K2CO3, DMF)

Nucleophilic Substitution
Intermediate:

2-Benzyloxy-5-methoxy-
benzaldehyde

Step 2: Reduction
(NaBH4, MeOH)

Hydride Reduction
Target:

(2-Benzyloxy-5-methoxy-
phenyl)-methanol

Click to download full resolution via product page

Figure 1: Two-step synthesis pathway from commercially available starting materials.
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Detailed Protocol: Reduction of 2-Benzyloxy-5-
methoxybenzaldehyde[1][2]
Objective: Selective reduction of the aldehyde to the primary alcohol without cleaving the

benzyl ether.[1]

Reagents:

2-Benzyloxy-5-methoxybenzaldehyde (1.0 equiv)[1][2]

Sodium Borohydride (

) (0.5 – 1.0 equiv)[1][2]

Methanol (Reagent Grade)[1][2]

Saturated

solution (Quench)[1][2]

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-benzyloxy-

5-methoxybenzaldehyde (10 mmol) in Methanol (30 mL). Cool the solution to 0 °C using an

ice bath.

Why? Cooling prevents runaway exotherms and minimizes potential side reactions (e.g.,

ester transesterification if esters were present, though less relevant here).[1][2]

Addition: Slowly add

(5 mmol) portion-wise over 10 minutes.

Observation: Mild gas evolution (

) will occur.[1][2]

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 1–2

hours.
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Monitoring: Check reaction progress via TLC (Hexane:EtOAc 2:1).[1] The starting material

(Aldehyde) will disappear, and a more polar spot (Alcohol) will appear.[1][2]

Quenching: Carefully add saturated aqueous

(10 mL) to quench excess hydride.

Workup: Evaporate the bulk of the methanol under reduced pressure. Dilute the residue with

water (20 mL) and extract with Ethyl Acetate (3 x 20 mL).

Drying: Wash combined organics with brine, dry over anhydrous

, filter, and concentrate.

Purification: If necessary, recrystallize from Hexane/EtOAc or purify via silica flash

chromatography.

Handling, Stability & Safety
Stability Profile

Chemical Stability: Stable under standard temperature and pressure.[1][2]

Reactivity:

Acids: Strong acids (e.g., HBr, HI, TFA) will cleave the benzyl ether group.[1][2]

Oxidants: The primary alcohol is susceptible to oxidation to the aldehyde or carboxylic acid

(e.g., using PCC, Jones Reagent).[1][2]

Hydrogenation:

will cleave the benzyl group to yield the phenol.[1][2]

Safety (GHS Classification)[1][2]
Signal Word: Warning

Hazard Statements:
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H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

PPE: Wear nitrile gloves, safety goggles, and work in a fume hood to avoid inhalation of

dust.[1][2]

References
PubChem.(2-Benzyloxy-5-methoxy-phenyl)-methanol (CID 15377861).[1][4] National

Library of Medicine.[1][2] Available at: [Link][1][2]

Organic Chemistry Portal.General Methods for Reduction of Aldehydes using NaBH4.

Available at: [Link][1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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